2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine

• Molecular Formula: C11H14BrNO2S
• Molecular Weight: 304.21 g/mol
• IUPAC Name: 2-(4-bromophenyl)-1-methylsulfonylpyrrolidine
• InChI: InChI=1S/C11H14BrNO2S/c1-16(14,15)13-8-2-3-11(13)9-4-6-10(12)7-5-9/h4-7,11H,2-3,8H2,1H3
• InChI Key: SHZBONBLPNESBY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC1C2=CC=C(C=C2)Br

Description

2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C11H14BrNO2S and its molecular weight is 304.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-(4-bromophenyl)pyrrolidine hydrogen chloride (250 mg, 0.952 mmol) in anhydrous methylene chloride (5 mL) was added triethylamine (0.66 mL, 4.76 mmol) under N2. The mixture was stirred at room temperature for 15 min. under N2. After 15 min., methanesulfonyl chloride (0.31 g, 2.72 mmol) was added and the mixture was stirred at room temperature under N2 overnight. Additional methanesulfonyl chloride (0.29 g, 2.54 mmol) and triethylamine (0.35 mL, 2.38 mmol) were added and stirred at room temperature for 4 h. The reaction was concentrated, and to the residue was added water (20 mL) and methylene chloride (18 mL), and the organic phase was washed with water (10 mL×3), brine (15 mL×1), dried over sodium sulfate and concentrated to afford the desired product (240 mg, 85.2% yield) which was used without further purification in the next step.